2,4-dimethoxy-N-naphthalen-2-ylbenzamide

• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 2,4-dimethoxy-N-naphthalen-2-ylbenzamide
• InChI: InChI=1S/C19H17NO3/c1-22-16-9-10-17(18(12-16)23-2)19(21)20-15-8-7-13-5-3-4-6-14(13)11-15/h3-12H,1-2H3,(H,20,21)
• InChI Key: AVLVKMUKWOULKR-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC3=CC=CC=C3C=C2)OC
• solubility: 0.7 [ug/mL]

Description

2,4-Dimethoxy-N-naphthalen-2-ylbenzamide is a benzamide derivative characterized by a 2,4-dimethoxy-substituted benzoyl group linked via an amide bond to a naphthalen-2-yl moiety. The methoxy groups at the 2- and 4-positions of the benzamide ring impart electron-donating effects, influencing electronic properties such as resonance stabilization and solubility. This compound is structurally distinct from simpler benzamides due to its fused aromatic system and dual methoxy substituents, making it a subject of interest in medicinal chemistry and materials science .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Benzamide Derivatives

N-(1,4-Dioxo-1,4-dihydronaphthalen-2-yl)benzamide

• Structure : Features a benzamide group attached to a 1,4-dioxo-naphthalene system.
• Key Differences : The presence of two ketone groups on the naphthalene ring introduces electron-withdrawing effects, reducing electron density compared to the methoxy-substituted target compound. This alters reactivity in electrophilic substitution and hydrogen-bonding capabilities.
• Synthesis: Synthesized via bisacylation of 2-amino-1,4-naphthoquinone, differing from the target compound’s likely route (amide coupling of 2,4-dimethoxybenzoic acid with 2-naphthylamine) .

N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide

• Structure : Contains a single methoxy group (2-position) and a methyl group (4-position) on the benzamide ring, with a 4-chlorophenyl substituent.
• Key Differences : The absence of a second methoxy group and naphthalene moiety reduces aromaticity and lipophilicity. The 4-chloro group introduces steric and electronic effects distinct from the target’s naphthalen-2-yl group.

2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide (6a)

• Structure : Combines a triazole ring, naphthalen-1-yloxy group, and acetamide linkage.
• Key Differences : The triazole ring introduces additional hydrogen-bonding sites and rigidity, while the acetamide group (vs. benzamide) modifies solubility and metabolic stability. IR data for 6a shows a C=O stretch at 1671 cm⁻¹ , comparable to the target compound’s expected range (~1670–1680 cm⁻¹) .

Spectroscopic and Physical Properties

Infrared Spectroscopy

• Target Compound : Expected C=O stretch at 1670–1680 cm⁻¹ (amide I band), with methoxy C–O stretches near 1250 cm⁻¹ .
• N-(1,4-Dioxo-naphthalen-2-yl)benzamide : Ketone C=O stretches (~1680 cm⁻¹) dominate, overlapping with amide signals.
• 6a : C=O at 1671 cm⁻¹ , with triazole-related absorptions at 1303 cm⁻¹ (C–N) .

NMR and Mass Spectrometry

• Target Compound : Anticipated ¹H NMR signals for methoxy groups (~δ 3.8–4.0 ppm) and naphthalene protons (δ 7.2–8.5 ppm).
• 6b (nitrophenyl analog) : ¹H NMR shows naphthalene protons at δ 7.20–8.40 ppm and a triazole proton at δ 8.36 ppm .
• N-(1,4-Dioxo-naphthalen-2-yl)benzamide : ¹³C NMR confirms ketone carbons at ~δ 180–190 ppm .